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Compound of Interest

Compound Name: 8-Bromoimidazo[1,2-a]pyridine

Cat. No.: B1285415

An In-depth Technical Guide to 8-Bromoimidazo[1,2-a]pyridine

For researchers, scientists, and professionals in drug development, 8-Bromoimidazo[1,2-
a]pyridine is a versatile heterocyclic compound with significant potential. This guide provides a
comprehensive overview of its core properties, synthesis, and applications, with a focus on its
role in medicinal chemistry and material science. The unique structural features of this
compound make it a valuable candidate in the discovery and development of new therapeutic
agents and advanced materials.[1]

Core Molecular Data

The fundamental properties of 8-Bromoimidazo[1,2-a]pyridine are summarized below. This
data is essential for its use in quantitative research and experimental design.
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Property Value

Molecular Formula C7HsBrN2

Molecular Weight 197.04 g/mol [1]

CAS Number 850349-02-9[2]

Appearance Light Brown to Gray Solid[1][3]

Purity > 95% (HPLC)[1]

Melting Point 70-75°C[3]

Storage Store at 0-8°C[1] or Room temperature[3]

Applications in Research and Development

8-Bromoimidazo[1,2-a]pyridine serves as a crucial intermediate in several fields due to its
unique electronic properties and reactive bromine substituent, which allows for diverse
synthetic modifications.[1]

e Pharmaceutical Development: This compound is a key building block in the synthesis of
novel pharmaceuticals, particularly in the development of anti-cancer agents.[1] It is also
used in the creation of kinase inhibitors and benzodiazepine receptor modulators for
potential anxiolytic and sedative agents.[3] The broader imidazo[1,2-a]pyridine scaffold is
recognized for a wide range of biological activities, including antimicrobial, antiviral, and
antidiabetic properties.[4][5]

o Biochemical Research: It is utilized in studies investigating enzyme inhibitors and receptor
interactions, which helps in understanding cellular processes and disease mechanisms.[1]
Its derivatives are explored for their ability to enhance binding affinity to GABA receptors.[3]

o Material Science: The electronic properties of 8-Bromoimidazo[1,2-a]pyridine make it a
candidate for the development of advanced materials, such as organic semiconductors.[1]

o Diagnostic Tools: Researchers are investigating its use in the development of diagnostic
imaging agents to improve disease detection and monitoring.[1]
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Experimental Protocols: Synthesis

The synthesis of imidazo[1,2-a]pyridines can be achieved through various methods. A common
approach involves the reaction of 2-aminopyridines with a-halocarbonyl compounds. Copper-
catalyzed reactions are frequently employed to construct this heterocyclic system.

Example Protocol: Copper-Catalyzed Synthesis of Imidazo[1,2-a]pyridines

This protocol is a general representation based on copper-catalyzed methods for synthesizing
the imidazo[1,2-a]pyridine core.

o Reactant Preparation: A mixture of a 2-aminopyridine derivative and a nitroolefin is prepared.

o Catalyst and Solvent: A copper(l) catalyst, such as copper(l) bromide (CuBr), is added to the
reaction mixture. Dimethylformamide (DMF) is often used as the solvent.[6]

o Reaction Conditions: The reaction is typically heated to around 80°C.[6] Air is used as an
environmentally friendly oxidant.[6]

o Reaction Progression: The reaction proceeds through several steps, likely including a
Michael addition, radical cation formation, hydrogen abstraction, and subsequent
intramolecular nucleophilic addition to form the fused bicyclic ring system.[6]

o Work-up and Purification: After the reaction is complete, the product is isolated and purified
using standard techniques such as column chromatography to yield the desired imidazo[1,2-
a]pyridine derivative.

Logical Workflow and Applications

The following diagram illustrates the central role of 8-Bromoimidazo[1,2-a]pyridine as a
building block in the development of various advanced applications.
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Caption: Role of 8-Bromoimidazo[1,2-a]pyridine as a versatile intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [8-Bromoimidazo[1,2-a]pyridine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285415#8-bromoimidazo-1-2-a-pyridine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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